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Introduction

Single Photon Emission Computed Tomography (SPECT) is a powerful non-invasive imaging
modality used in preclinical research to visualize and quantify the biodistribution of radiolabeled
molecules in small animal models.[1] While isotopes like Technetium-99m and Indium-111 are
commonly used, there is growing interest in exploring new radionuclides with unique properties
for diagnostic and theranostic applications.[1] Antimony-122 (122Sb), a radioisotope of
antimony, presents potential for SPECT imaging due to its gamma emissions and a half-life
suitable for longitudinal studies. This document provides a comprehensive overview of the
application of 12Sb in SPECT imaging, including its production, radiolabeling, and detailed
protocols for preclinical evaluation.

Antimony-122 decays with a half-life of 2.7238 days primarily through 3- decay to Tellurium-
122 (97.59%) and via electron capture/f3+ decay to Tin-122 (2.41%).[2][3][4] Its decay scheme
includes gamma emissions that can be utilized for SPECT imaging. The development of stable
chelation chemistry for antimony is crucial for its use in targeted radiopharmaceuticals.[5][6]
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Recent advances in chelators for other antimony isotopes, such as 117Sb and 11°Sh, provide a
strong foundation for developing *22Sbh-based imaging agents.[2][7][8]

Production and Purification of Antimony-122

Antimony-122 can be produced in a cyclotron by irradiating a natural tin (natSn) target with
protons.[6][9] The primary nuclear reaction is natSn(p,xn)*?2Sh. Following irradiation, 22Sb must
be separated from the bulk tin target material and other radioisotopic impurities.

Table 1: Nuclear Data for Antimony-122

Property Value Reference(s)
Half-life 2.7238 days [2][3]

Decay Mode (Branching Ratio) - (97.59%), EC/B+ (2.41%) [4][10]
Principal Gamma Emissions 564.1 keV (71.1%), 692.7 keV

(Energy, Intensity) (3.5%)

Production Route natSn(p,xn)22Sh [6]

Protocol 1: Cyclotron Production and Purification of
1228b

This protocol is based on methods developed for the separation of radioantimony from tin
targets.[6][9]

1. Target Preparation and Irradiation:
e Prepare a natural tin target (e.g., 3.0 cm diameter, 0.127 mm thick).[9]

« Irradiate the target with protons in a cyclotron. Irradiation parameters (e.g., proton energy,
current, and duration) should be optimized based on the specific cyclotron and desired yield.
For example, irradiation with 16 MeV protons at 5 pA for 1 hour can be a starting point.[9]

2. Target Dissolution:
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After a suitable cooling period to allow for the decay of short-lived isotopes, dissolve the
irradiated tin target in concentrated hydrochloric acid (HCI).[11]

. Separation of 122Sp from Bulk Tin (Liquid-Liquid Extraction):[9]
Transfer the dissolved target solution to a separation funnel.

Add hydrogen peroxide (H20:2) to the solution to oxidize antimony to the pentavalent state
(Sb(V)).[9]

Add an equal volume of di-n-butyl ether.

Vortex the mixture for 10 minutes to facilitate the extraction of [122Sb]Sb(V) into the organic
phase.[9]

Allow the phases to separate and collect the organic phase containing the 122Sh.

Back-extract the 122Sb from the organic phase into an agueous solution suitable for
radiolabeling, such as 0.1 M sodium citrate solution (pH 5.5).[9]

. Quality Control:

Determine the radiochemical purity and radionuclidic purity of the final 22Sb solution using
gamma spectroscopy.
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Workflow for Production and Purification of Antimony-122
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A simplified workflow for the production and purification of Antimony-122.
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Radiolabeling of Targeting Molecules with

Antimony-122

For targeted SPECT imaging, 122Sb must be attached to a targeting molecule (e.g., peptide,

antibody, or small molecule) via a bifunctional chelator (BFC).[11] The choice of chelator is

critical for the in vivo stability of the resulting radiopharmaceutical. Based on studies with other

antimony isotopes, thiol-based chelators are suitable for Sb(lll), while catechol-based chelators
like TREN-CAM can be used for Sb(V).[2][7][8]

Table 2: Hypothetical Radiolabeling Parameters for a

122Sh-labeled Peptide

Parameter

Condition

Notes

Radionuclide

1225ph-chloride or 22Sh-citrate

In a suitable buffer

Chelator-Peptide Conjugate

e.g., DOTA-TATE, NOTA-RGD

1 mg/mL in water

Buffer

0.1 M Sodium Acetate, pH 4-5

pH is critical for labeling

efficiency

Reaction Temperature

80-95 °C

Gentle heating may be

required

Reaction Time

15-30 minutes

To be optimized

Quenching Agent

DTPA
(diethylenetriaminepentaacetic

acid)

To complex any unreacted
1228b

Radiochemical Purity (Target)

> 95%

Determined by radio-TLC or
radio-HPLC

Protocol 2: Radiolabeling of a Peptide with *2Sh

(Hypothetical)

This protocol is a general guideline and requires optimization for specific chelator-peptide

conjugates.
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. Reagent Preparation:

Prepare a stock solution of the chelator-peptide conjugate (e.g., 1 mg/mL in ultrapure water).

Prepare a 0.1 M sodium acetate buffer and adjust the pH to 4.5.

. Radiolabeling Reaction:

In a sterile reaction vial, add 5-10 pL of the chelator-peptide conjugate stock solution.

Add 50-100 pL of the sodium acetate buffer.

Add 10-50 MBq of the purified 122Sb solution.

Gently mix and incubate the reaction mixture at 80 °C for 20 minutes.

. Quality Control:

Spot a small aliquot of the reaction mixture on a TLC strip (e.g., ITLC-SG).

Develop the chromatogram using an appropriate mobile phase (e.g., 0.1 M sodium citrate,
pH 5.5).

Analyze the distribution of radioactivity on the strip using a radio-TLC scanner. The labeled
peptide should remain at the origin, while free 122Sb will move with the solvent front.

Calculate the radiochemical purity (RCP). If RCP is < 95%, purification using a C18 cartridge
may be necessary.

. Formulation:

If the RCP is acceptable, formulate the final product in a physiologically compatible medium
(e.g., saline) for in vivo studies.
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Radiolabeling of a Targeting Molecule with Antimony-122
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A general workflow for radiolabeling a peptide with Antimony-122.

Preclinical Evaluation of *2Sh-
Radiopharmaceuticals
Protocol 3: In Vitro Stability Study

1. Serum Stability:
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Incubate the 122Sb-labeled peptide (approx. 1 MBQ) in fresh mouse or human serum at 37
°C.

At various time points (e.g., 1, 4, 24, and 48 hours), take an aliquot of the mixture.
Precipitate the serum proteins by adding an equal volume of cold ethanol or acetonitrile.

Centrifuge the sample and analyze the supernatant by radio-TLC or radio-HPLC to
determine the percentage of intact radiolabeled peptide.

Protocol 4: In Vitro Cell Uptake Assay

1.

Cell Culture:

Culture a cancer cell line that overexpresses the target of the labeled peptide (e.g., MCF-7
breast cancer cells) in appropriate media.

Seed the cells in 24-well plates and allow them to adhere overnight.

. Uptake Study:

Replace the culture medium with fresh medium containing the 122Sb-labeled peptide (approx.
0.1 MBg/mL).

Incubate the cells at 37 °C for different time points (e.g., 15, 30, 60, and 120 minutes).

For blocking experiments, co-incubate the cells with an excess of the non-radiolabeled
peptide.

At each time point, wash the cells with cold PBS to remove unbound radioactivity.
Lyse the cells with a suitable lysis buffer (e.g., 1 M NaOH).
Measure the radioactivity in the cell lysate using a gamma counter.

Determine the protein concentration in the lysate to normalize the uptake data (e.g., %
injected activity per mg of protein).
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Protocol 5: In Vivo SPECTI/CT Imaging and

Biodistribution Study
1. Animal Model:

o Use an appropriate animal model, such as a tumor-bearing mouse.[3] For example, female
athymic nude mice with subcutaneously implanted tumors (e.g., from the cell line used in the
in vitro studies).

2. Radiotracer Administration:

o Administer the 122Sh-labeled peptide (e.g., 5-10 MBQ) to the mice via tail vein injection.

3. SPECT/CT Imaging:

e At desired time points post-injection (e.g., 1, 4, 24, and 48 hours), anesthetize the mice.

¢ Acquire whole-body SPECT images followed by a CT scan for anatomical co-registration.

e Reconstruct the images and analyze the uptake of the radiotracer in the tumor and major
organs.

4. Ex Vivo Biodistribution:
« After the final imaging session, euthanize the mice.

o Dissect the major organs and tissues (e.g., blood, heart, lungs, liver, spleen, kidneys,
muscle, bone, and tumor).

» Weigh each tissue sample and measure the radioactivity using a gamma counter.

o Calculate the percentage of injected dose per gram of tissue (%ID/g).

Table 3: lllustrative Biodistribution Data for a
Hypothetical '*2Sh-labeled Peptide in a Tumor-Bearing
Mouse Model (at 24h post-injection)
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Organl/Tissue % Injected Dose per Gram (%IDI/g)
Blood 05+0.1

Heart 0.3+0.1

Lungs 1.0£0.3

Liver 2508

Spleen 0.8+0.2

Kidneys 50+£15

Muscle 0.2+0.05

Bone 04+0.1

Tumor 8.0+£20

Note: These are hypothetical values for illustrative purposes.
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Workflow for In Vivo SPECT Imaging and Biodistribution Study
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A typical workflow for preclinical evaluation of a new radiopharmaceutical.

Conclusion
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Antimony-122 holds promise as a radionuclide for SPECT imaging, offering a suitable half-life
for multi-day studies. While direct research on 122Sp for this application is limited, the extensive
work on other antimony isotopes provides a solid framework for its development as a
diagnostic agent. The protocols outlined in this document offer a comprehensive guide for
researchers to produce, radiolabel, and evaluate 22Sh-based radiopharmaceuticals for
preclinical SPECT imaging. Further research is needed to establish optimal chelation strategies
and to fully characterize the in vivo performance of 122Sh-labeled compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Antimony-122 in
SPECT Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232281/docs#application-notes-and-protocols-for-
antimony-122-in-spect-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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